Cas no 1256793-17-5 (7-chloro-5-(trifluoromethyl)-1H-pyrazolo[3,4-c]pyridine)

• Product Name: 7-chloro-5-(trifluoromethyl)-1H-pyrazolo[3,4-c]pyridine
• CAS No: 1256793-17-5
• MF: C₇H₃ClF₃N₃
• MW: 221.567030191422
• CID: 6151665
• PubChem ID: 129319358
• Update Time: 2025-06-10

7-chloro-5-(trifluoromethyl)-1H-pyrazolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-5-(trifluoromethyl)-1H-pyrazolo[3,4-c]pyridine
• EN300-7538933
• 1256793-17-5

• Inchi： 1S/C7H3ClF3N3/c8-6-5-3(2-12-14-5)1-4(13-6)7(9,10)11/h1-2H,(H,12,14)
• InChI Key： VZDQBYYNMBZJMZ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=NN2)C=C(C(F)(F)F)N=1

Computed Properties

• Exact Mass: 220.9967593g/mol
• Monoisotopic Mass: 220.9967593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 7-chloro-5-(trifluoromethyl)-1H-pyrazolo[3,4-c]pyridine

Research Brief on 7-chloro-5-(trifluoromethyl)-1H-pyrazolo[3,4-c]pyridine (CAS: 1256793-17-5)

7-chloro-5-(trifluoromethyl)-1H-pyrazolo[3,4-c]pyridine (CAS: 1256793-17-5) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This pyrazolopyridine derivative is characterized by its unique structural features, including a chloro substituent at the 7-position and a trifluoromethyl group at the 5-position, which contribute to its pharmacological properties. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

One of the most notable applications of 7-chloro-5-(trifluoromethyl)-1H-pyrazolo[3,4-c]pyridine is its use in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Researchers have leveraged the scaffold of this compound to design potent and selective kinase inhibitors, with recent studies highlighting its efficacy in inhibiting specific kinase targets such as JAK2 and FLT3, which are implicated in myeloproliferative neoplasms and acute myeloid leukemia, respectively.

In addition to its role in kinase inhibition, 7-chloro-5-(trifluoromethyl)-1H-pyrazolo[3,4-c]pyridine has also been investigated for its potential as a building block in the development of antiviral agents. Recent studies have demonstrated its utility in the synthesis of compounds with activity against RNA viruses, including SARS-CoV-2. The trifluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of these antiviral candidates, making them promising leads for further development.

The synthetic routes to 7-chloro-5-(trifluoromethyl)-1H-pyrazolo[3,4-c]pyridine have been optimized in recent years to improve yield and scalability. One notable advancement involves the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl group, followed by cyclization to form the pyrazolopyridine core. These methodologies have enabled the efficient production of this compound on a gram scale, facilitating its use in preclinical and clinical studies. Furthermore, recent work has explored the use of continuous flow chemistry to enhance the safety and efficiency of its synthesis, addressing challenges associated with handling reactive intermediates.

Recent pharmacological evaluations of derivatives based on 7-chloro-5-(trifluoromethyl)-1H-pyrazolo[3,4-c]pyridine have revealed promising results. In vitro studies have demonstrated potent inhibitory activity against target enzymes, with IC50 values in the nanomolar range. Moreover, in vivo studies in rodent models have shown favorable pharmacokinetic profiles, including good oral bioavailability and prolonged half-life. These findings underscore the potential of this compound as a versatile scaffold for the development of next-generation therapeutics.

Despite these advancements, challenges remain in the clinical translation of 7-chloro-5-(trifluoromethyl)-1H-pyrazolo[3,4-c]pyridine-based compounds. Issues such as off-target effects, toxicity, and drug resistance need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of safe and effective drugs derived from this scaffold.

In conclusion, 7-chloro-5-(trifluoromethyl)-1H-pyrazolo[3,4-c]pyridine (CAS: 1256793-17-5) represents a highly promising compound in the field of medicinal chemistry. Its unique structural features and versatile applications in kinase inhibition and antiviral drug development make it a valuable tool for researchers. Continued exploration of its pharmacological potential, coupled with advancements in synthetic methodologies, is expected to yield novel therapeutics with significant clinical impact. Future research should focus on addressing the remaining challenges to fully realize the therapeutic potential of this compound.